Cas no 118799-18-1 (3-N-Octylpyrrole)

• Product Name: 3-N-Octylpyrrole
• CAS No: 118799-18-1
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• MDL: MFCD00191474
• CID: 131963
• PubChem ID: 87574232
• Update Time: 2025-04-19

3-N-Octylpyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-octyl-
• 3-n-Octylpyrrole
• 3-<i>n<
• 3-octyl-1H-pyrrole
• i>-Octylpyrrole
• 3-N-OCTYLPYRROLE 95+%
• 3-Octylpyrrole
• 3-octyl-1H-pyrrol
• ATE0000004
• O0241
• 118799-18-1
• MFCD00191474
• SB62180
• CS-0452970
• SCHEMBL152937
• T71621
• AKOS015839937
• BS-52150
• DTXSID30561119
• 3-N-Octylpyrrole

• MDL： MFCD00191474
• Inchi： 1S/C12H21N/c1-2-3-4-5-6-7-8-12-9-10-13-11-12/h9-11,13H,2-8H2,1H3
• InChI Key： WFHVTZRAIPYMMO-UHFFFAOYSA-N
• SMILES： N1C=CC(=C1)CCCCCCCC

Computed Properties

• Exact Mass: 179.16700
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 15.8

Experimental Properties

• Color/Form: Not determined
• Density: 0.88
• Boiling Point: 111°C/4mmHg(lit.)
• Flash Point: 112.0±10.0 °C
• Refractive Index: 1.4790 to 1.4830
• PSA: 15.79000
• LogP: 3.91770
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-N-Octylpyrrole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds